N-(4-fluorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-(1-methylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C12H12FN3OS/c1-16-7-6-14-12(16)18-8-11(17)15-10-4-2-9(13)3-5-10/h2-7H,8H2,1H3,(H,15,17)
• InChI Key: OORUWQLSEJSCHV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C12H12FN3OS
• Molecular Weight: 265.31 g/mol

Description

N-(4-fluorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide, also known as Fimasartan, is a non-peptide angiotensin II receptor antagonist that is used for the treatment of hypertension. It is a relatively new drug that was first introduced in South Korea in 2010 and has since gained popularity due to its effectiveness and safety.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has explored the synthesis of various derivatives of N-(4-fluorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide, revealing potential antimicrobial and antifungal properties. For instance, studies on thiazolidin-4-one derivatives linked with this compound have demonstrated significant antimicrobial activity against common pathogens such as Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Salmonella typhi, as well as antifungal activity against Aspergillus niger and Candida albicans (Baviskar, Khadabadi, & Deore, 2013). Similarly, a series of imidazole derivatives including acetamides and sulfonamides have been synthesized and showed promising results in vitro against unicellular parasites like Giardia intestinalis, Trichomonas vaginalis, and Entamoeba histolytica, presenting themselves as potential candidates for antiparasitic drugs (Hernández-Núñez et al., 2009).

Antioxidant Properties

Compounds synthesized from N-(4-fluorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide have also been tested for antioxidant activity. One study found that amidomethane sulfonyl-linked pyrrolyl oxazoles/thiazoles/imidazoles exhibited remarkable antioxidant activity, surpassing even the standard Ascorbic acid in some tests, highlighting the compound's potential in the development of new antioxidant agents (Talapuru, Gopala, Adivireddy, & Venkatapuram, 2014).

Anticancer and Anticonvulsant Activity

Further research into derivatives of N-(4-fluorophenyl)-2-[(1-methyl-1H-imidazol-2-yl)sulfanyl]acetamide has unveiled potential anticancer and anticonvulsant activities. For instance, new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides were synthesized and showed promising antitumor activities against A549 human lung adenocarcinoma cells, with certain compounds displaying high selectivity and potent apoptosis induction, suggesting their utility as anticancer agents (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019). Moreover, omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives have been realized and evaluated for their anticonvulsant activity, with some compounds proving more effective than standard treatments in maximal electroshock (MES) induced seizures, offering a new avenue for anticonvulsant drug development (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).